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Compound Name:
4-(Benzylamino)-4-oxobutanoic

acid

Cat. No.: B180697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 4-(benzylamino)-4-oxobutanoic acid, a

valuable intermediate in organic synthesis, prepared from the reaction of succinic anhydride

and benzylamine. This document provides a comprehensive overview of the synthetic protocol,

physical and chemical properties, and safety information.

Reaction Scheme and Mechanism
The synthesis proceeds via the nucleophilic acyl substitution of succinic anhydride with

benzylamine. The lone pair of the nitrogen atom in benzylamine attacks one of the carbonyl

carbons of succinic anhydride, leading to the opening of the anhydride ring and the formation of

the corresponding N-benzylsuccinamic acid, also known as 4-(benzylamino)-4-oxobutanoic
acid. The reaction is typically carried out in an aprotic solvent at a reduced temperature to

control the exothermic nature of the reaction.

Experimental Protocol
This section provides a detailed experimental procedure for the synthesis of 4-
(benzylamino)-4-oxobutanoic acid.

Materials:
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Succinic anhydride (C₄H₄O₃)

Benzylamine (C₇H₉N)

Anhydrous Toluene (C₇H₈)

Standard laboratory glassware

Magnetic stirrer

Ice bath

Filtration apparatus

Procedure:

A solution of benzylamine (0.20 g, 1.87 mmol) in anhydrous toluene (6 mL) is added to a

solution of succinic anhydride (0.19 g, 1.87 mmol) in anhydrous toluene (14 mL) at 0°C.[1] The

reaction mixture is stirred at this temperature for 1 hour.[1] Upon completion of the reaction, the

resulting solid precipitate is collected by filtration, washed with cold toluene, and dried to yield

the crude product.[1] This procedure has been reported to yield approximately 0.37 g (94%) of

crude 4-(benzylamino)-4-oxobutanoic acid.[1]

Data Presentation
The following table summarizes the key quantitative data for the reactants and the product.
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Property Succinic Anhydride Benzylamine
4-(Benzylamino)-4-
oxobutanoic Acid

Molecular Formula C₄H₄O₃ C₇H₉N C₁₁H₁₃NO₃

Molecular Weight 100.07 g/mol 107.15 g/mol 207.23 g/mol [1][2]

Melting Point 119-122 °C -10 °C 127-130 °C (crude)[1]

Boiling Point 261 °C 184-185 °C Not available

Density 1.572 g/cm³ 0.981 g/mL Not available

CAS Number 108-30-5 100-46-9 64984-60-7[1]

Characterization Data
The synthesized 4-(benzylamino)-4-oxobutanoic acid can be characterized using various

spectroscopic techniques.

Infrared (IR) Spectroscopy (KBr): 3299, 2918, 1693, 1640, 1546, 1231, 734, 660 cm⁻¹[1]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (DMSO-d₆): δ 8.37 (t, J = 6.0 Hz, 1H,

NH), 7.42-7.18 (m, 5H, aromatic), 4.26 (d, J = 6.0 Hz, 2H, C₆H₅CH₂), 2.44-2.38 (m, 4H,

CH₂CH₂COOH)[1]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific experimental data for

4-(benzylamino)-4-oxobutanoic acid is not readily available, the expected chemical shifts

would be approximately: δ 174 (carboxylic acid carbonyl), 171 (amide carbonyl), 139

(quaternary aromatic carbon), 128-127 (aromatic CH), 42 (benzyl CH₂), 31 (CH₂ adjacent to

COOH), 29 (CH₂ adjacent to CONH).

Mass Spectrometry: Specific experimental mass spectrometry data for 4-(benzylamino)-4-
oxobutanoic acid is not readily available. The expected molecular ion peak [M]+ would be

at m/z 207.0895 corresponding to the molecular formula C₁₁H₁₃NO₃.

Safety and Handling
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Succinic anhydride is corrosive and can cause severe skin burns and eye damage. It may also

cause allergy or asthma symptoms or breathing difficulties if inhaled. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical.

Benzylamine is a corrosive and flammable liquid and vapor. It can cause severe skin burns and

eye damage. It is harmful if swallowed or in contact with skin. Handle in a well-ventilated area

and away from ignition sources.

4-(Benzylamino)-4-oxobutanoic acid is classified as an irritant.[2] Standard laboratory safety

precautions should be followed.

Visualizations
The following diagrams illustrate the reaction mechanism and the experimental workflow.
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Caption: Reaction mechanism for the synthesis of 4-(Benzylamino)-4-oxobutanoic acid.
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Caption: Experimental workflow for the synthesis of 4-(Benzylamino)-4-oxobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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